(2-Methyl-1H-indol-4-yl)boronic Acid: A Comprehensive Technical Guide on Structure, Synthesis, and Cross-Coupling Applications
(2-Methyl-1H-indol-4-yl)boronic Acid: A Comprehensive Technical Guide on Structure, Synthesis, and Cross-Coupling Applications
Executive Summary
In modern drug discovery and complex organic synthesis, functionalized indoles represent one of the most privileged heterocyclic scaffolds. Specifically, (2-methyl-1H-indol-4-yl)boronic acid (CAS: 948592-96-9) serves as a critical active pharmaceutical ingredient (API) intermediate[1]. The presence of the boronic acid moiety at the C4 position enables precise C–C bond formation via palladium-catalyzed cross-coupling, while the 2-methyl substitution provides unique steric and electronic tuning that can significantly enhance the metabolic stability and target selectivity of the resulting pharmacophores.
This technical whitepaper provides an in-depth analysis of the physicochemical properties, synthetic methodologies, and mechanistic applications of (2-methyl-1H-indol-4-yl)boronic acid, designed specifically for researchers and drug development professionals.
Chemical Structure & Physicochemical Properties
The molecular architecture of (2-methyl-1H-indol-4-yl)boronic acid consists of an electron-rich bicyclic indole core, a methyl group at the C2 position, and a boronic acid group [–B(OH)₂] at the C4 position. The C4 position is strategically significant; substitution here often allows the indole NH to participate in critical hydrogen-bonding interactions within the ATP-binding pockets of various kinases[2].
Table 1: Quantitative Physicochemical Data
| Property | Value / Description |
| Chemical Name | (2-Methyl-1H-indol-4-yl)boronic acid |
| CAS Registry Number | 948592-96-9[1] |
| Molecular Formula | C₉H₁₀BNO₂[1] |
| Molecular Weight | 174.99 g/mol [1] |
| Appearance | White to off-white crystalline powder |
| Solubility | Soluble in polar organic solvents (e.g., THF, DMF, Methanol) |
| Reactivity Profile | Susceptible to protodeboronation under strongly acidic/basic conditions or prolonged heating[3]. |
Mechanistic Insights: The Suzuki-Miyaura Cross-Coupling
The primary utility of (2-methyl-1H-indol-4-yl)boronic acid lies in its role as a nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction[3]. The reaction mechanism involves three fundamental steps: oxidative addition, transmetalation, and reductive elimination.
Causality in Reaction Design: Electron-rich heteroaryl boronic acids, such as indole boronic acids, are highly prone to competitive protodeboronation—a process where the carbon-boron bond is cleaved to yield the des-borylated indole[3]. To mitigate this, the transmetalation step must be accelerated. This is achieved by selecting highly active palladium catalysts (e.g., Pd(OAc)₂ with electron-rich monophosphine ligands) and optimizing the base (such as K₃PO₄ or Na₂CO₃) to rapidly form the reactive boronate species[4].
Catalytic cycle of Suzuki-Miyaura cross-coupling with indole boronic acids.
Experimental Workflows & Self-Validating Protocols
Synthesis of (2-Methyl-1H-indol-4-yl)boronic Acid
The synthesis typically proceeds via the halogen-metal exchange of 4-bromo-2-methyl-1H-indole followed by electrophilic trapping with a trialkyl borate[3].
Step-by-step synthetic workflow for (2-methyl-1H-indol-4-yl)boronic acid.
Step-by-Step Self-Validating Protocol:
-
Preparation: Dissolve 4-bromo-2-methyl-1H-indole (1.0 equiv) in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.
-
Lithiation: Dropwise add n-butyllithium (2.1 equiv if unprotected, to account for the acidic NH proton).
-
Self-Validation Checkpoint: The solution should transition to a deep yellow/orange hue, indicating successful lithiation. If the solution remains colorless, quench a 0.1 mL aliquot with D₂O and analyze via LC-MS to verify the presence of the deuterated intermediate before proceeding.
-
-
Borylation: After 30 minutes at -78 °C, rapidly add triisopropyl borate[B(OiPr)₃] (1.5 equiv). The low temperature prevents the highly reactive aryllithium species from undergoing unwanted side reactions (e.g., ring opening)[3].
-
Warming & Hydrolysis: Allow the reaction to slowly warm to room temperature over 2 hours. Quench with 1M aqueous HCl to hydrolyze the borate ester to the free boronic acid.
-
Isolation: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Triturate the crude product in cold hexanes/dichloromethane to afford the pure (2-methyl-1H-indol-4-yl)boronic acid as an off-white solid.
Standardized Suzuki-Miyaura Coupling Protocol
To successfully couple (2-methyl-1H-indol-4-yl)boronic acid with an aryl or heteroaryl halide, controlling the reaction kinetics is vital to prevent protodeboronation.
Step-by-Step Self-Validating Protocol:
-
Setup: In a Schlenk flask, combine the aryl halide (1.0 equiv), (2-methyl-1H-indol-4-yl)boronic acid (1.2 equiv), Pd(dppf)Cl₂ (0.05 equiv), and K₂CO₃ (2.5 equiv).
-
Solvent System: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). The presence of water is essential to solubilize the base and facilitate the formation of the reactive palladium-hydroxo complex during transmetalation.
-
Reaction: Heat the mixture to 80–90 °C under argon for 4–12 hours.
-
Self-Validation Checkpoint: Monitor the consumption of the aryl halide via TLC or LC-MS. The appearance of a highly fluorescent spot under 254 nm UV light typically indicates the formation of the extended conjugated biaryl system. If LC-MS reveals a mass corresponding to 2-methyl-1H-indole (the protodeboronation byproduct), halt the reaction, lower the temperature to 70 °C, and switch to a more active catalyst system (e.g., Pd₂(dba)₃ with XPhos) for subsequent runs[4].
-
-
Workup: Cool to room temperature, filter through a pad of Celite, and purify via flash column chromatography.
Applications in Drug Discovery: Indole Scaffolds
The 4-substituted indole motif is a highly privileged structure in the design of targeted kinase inhibitors. When (2-methyl-1H-indol-4-yl)boronic acid is coupled to a core heterocyclic scaffold (such as a pyrazolo[1,5-a]pyrimidine or indazole), the resulting molecule often exhibits profound biological activity[2][5].
Structural Causality in Target Binding: The indole NH acts as a critical hydrogen-bond donor to the hinge region of the ATP-binding pocket of kinases[2]. For instance, in the development of Phosphoinositide 3-Kinase delta (PI3Kδ) inhibitors and Bruton's Tyrosine Kinase (BTK) inhibitors, the 4-position linkage allows the indole ring to project deeply into the hydrophobic pocket, while the 2-methyl group restricts the dihedral angle of the biaryl bond, locking the molecule into the bioactive conformation[6].
Mechanism of kinase inhibition by 2-methyl-1H-indole derivatives.
By leveraging the robust synthetic accessibility provided by (2-methyl-1H-indol-4-yl)boronic acid, medicinal chemists can rapidly generate libraries of sterically constrained, highly potent kinase inhibitors for the treatment of respiratory diseases, autoimmune disorders, and malignancies.
References
- Title: 948592-96-9 | (2-Methyl-1H-indol-4-yl)
- Source: nih.
- Source: nih.
- Source: cymitquimica.
- Source: acs.
- Source: acs.
- Source: googleapis.
Sources
- 1. molcore.com [molcore.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Indolylboronic Acids: Preparation and Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
